2-Bromo-1-(quinolin-6-yl)ethan-1-one

• IUPAC Name: 2-bromo-1-quinolin-6-ylethanone
• InChI: InChI=1S/C11H8BrNO/c12-7-11(14)9-3-4-10-8(6-9)2-1-5-13-10/h1-6H,7H2
• InChI Key: SFKWDUHPTCKUMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)C(=O)CBr)N=C1
• Molecular Formula: C11H8BrNO
• DSSTOX Substance ID: DTXSID10856590
• Molecular Weight: 250.09 g/mol
• CAS RN: 97596-07-1

Description

2-Bromo-1-(quinolin-6-yl)ethan-1-one is a chemical compound used for pharmaceutical testing.

Synthesis Analysis

The synthesis of 2-Bromo-1-(quinolin-6-yl)ethan-1-one involves various chemical reactions. For instance, it can be synthesized via the condensation of 3-chlorobenzo[f]quinoline-2-carbaldehyde with thiosemicarbazide. It can also be synthesized through metal-catalyzed reactions, which are commonly used in the synthesis of antidepressant molecules.

Molecular Structure Analysis

The molecular structure of 2-Bromo-1-(quinolin-6-yl)ethan-1-one is characterized by a bromine atom attached to an ethanone group, which is further connected to a quinolin-6-yl group.

Chemical Reactions Analysis

The chemical reactions involving 2-Bromo-1-(quinolin-6-yl)ethan-1-one are diverse. For example, it can react with carbon-centered electrophilic reagents such as acetic anhydride, chloroacetyl chloride, chloroacetic acid, 2-bromo-1-(3-nitrophenyl)ethan-1-one, 2-chloro-N-phenylacetamide, and dimethyl but-2-ynedioate to produce various derivatives.

Synthesis routes and methods

Procedure details

Bromine (6.69 g, 132 mmol) was added to a warm (100° C.) solution of 1-quinolin-6-yl-ethanone (Stage 1.4, 18.8 g, 110 mmol) in acetic acid (50 mL). The mixture was stirred at 100° C. for 45 min then cooled to rt. A precipitate was formed which was filtered off and washed with Et2O. Drying under HV at 50° C. afforded the title compound as a brown solid (tR 1.3 min (conditions 1), MH+=251.8).